Cas no 2248356-46-7 (5-bromo-4-(difluoromethyl)-1,3-thiazole)

• Product Name: 5-bromo-4-(difluoromethyl)-1,3-thiazole
• CAS No: 2248356-46-7
• MF: C₄H₂BrF₂NS
• MW: 214.031185626984
• CID: 6017044
• PubChem ID: 137937828
• Update Time: 2023-12-14

5-bromo-4-(difluoromethyl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 5-bromo-4-(difluoromethyl)-1,3-thiazole
• Thiazole, 5-bromo-4-(difluoromethyl)-
• 5-Bromo-4-(difluoromethyl)thiazole
• 2248356-46-7
• EN300-6511046

• Inchi： 1S/C4H2BrF2NS/c5-3-2(4(6)7)8-1-9-3/h1,4H
• InChI Key： FTGITQHWHNLRMK-UHFFFAOYSA-N
• SMILES： S1C(Br)=C(C(F)F)N=C1

Computed Properties

• Exact Mass: 212.90594g/mol
• Monoisotopic Mass: 212.90594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Density: 1.840±0.06 g/cm3(Predicted)
• Boiling Point: 234.8±35.0 °C(Predicted)
• pka: -1.22±0.10(Predicted)